Cas no 1248094-22-5 (3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-(propan-2-yl)aminopropanoic acid)

• Product Name: 3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-(propan-2-yl)aminopropanoic acid
• CAS No: 1248094-22-5
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 6505914
• PubChem ID: 61923022
• Update Time: 2025-10-29

3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-(propan-2-yl)aminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-(propan-2-yl)aminopropanoic acid
• 1H-1,2,4-Triazole-1-propanoic acid, 3,5-dimethyl-α-[(1-methylethyl)amino]-
• 3-(3,5-Dimethyl-1h-1,2,4-triazol-1-yl)-2-(isopropylamino)propanoic acid

• Inchi： 1S/C10H18N4O2/c1-6(2)11-9(10(15)16)5-14-8(4)12-7(3)13-14/h6,9,11H,5H2,1-4H3,(H,15,16)
• InChI Key： UZCDWRWDUDDSPC-UHFFFAOYSA-N
• SMILES： C(N1C(=NC(C)=N1)C)C(C(=O)O)NC(C)C

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 431.3±55.0 °C(Predicted)
• pka: 1.77±0.10(Predicted)

Additional information on 3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-(propan-2-yl)aminopropanoic acid

3-(Dimethyl-1H-1,2,4-Triazol-1-yl)-2-(propan-2-yl)aminopropanoic Acid: A Comprehensive Overview

The compound with CAS No. 1248094-22-5, known as 3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-(propan-2-yl)aminopropanoic acid, is a versatile organic molecule that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which combines a triazole ring with an amino acid backbone, making it a valuable building block for various applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutics targeting complex biological systems.

3-(Dimethyl-1H-1,2,4-triazol-1-yl)-2-(propan-2-yl)aminopropanoic acid exhibits remarkable chemical stability and bioavailability, attributes that are crucial for its use in medicinal chemistry. The triazole moiety is known for its ability to form hydrogen bonds and participate in π-interactions, which are essential for molecular recognition and binding affinity. This makes the compound an ideal candidate for designing drugs with high specificity and potency. Researchers have explored its potential as a scaffold for creating inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders.

In the context of agrochemicals, this compound has shown promise as a plant growth regulator and a component in biocontrol agents. Its ability to modulate plant hormone signaling pathways has led to investigations into its role in enhancing crop resilience against environmental stressors such as drought and pathogens. Recent advancements in green chemistry have also positioned this compound as a sustainable alternative to traditional synthetic pesticides, aligning with global efforts to promote eco-friendly agricultural practices.

The synthesis of 3-(dimethyl-1H-1,2,4-triazol-1-yl)-2-(propan-2-yl)aminopropanoic acid involves a multi-step process that combines principles from organic synthesis and catalysis. Innovations in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is critical for pharmacological studies requiring high stereochemical control. Additionally, the use of microwave-assisted synthesis has significantly streamlined the production process, reducing reaction times and improving yields.

From a materials science perspective, this compound has been explored as a precursor for advanced materials such as coordination polymers and metal organic frameworks (MOFs). Its ability to act as a ligand due to the presence of nitrogen atoms in the triazole ring makes it suitable for constructing porous materials with applications in gas storage and catalysis. Recent breakthroughs in MOF technology have further underscored its potential in developing next-generation materials with tailored properties.

In terms of toxicity and environmental impact, 3-(dimethyl-1H-1,2,4-triazol-1-ylium)-2-(propanoyl)aminopropanoic acid has been subjected to rigorous testing to ensure its safety for human use and ecological compatibility. Studies indicate that it exhibits low toxicity profiles at therapeutic concentrations while being biodegradable under standard environmental conditions. These findings are pivotal for regulatory approval and widespread adoption across various industries.

Looking ahead, the continued exploration of 3-(dimethylamino)-5-methylbenzotriazole derivatives is expected to unlock new avenues for innovation. Collaborative efforts between academia and industry are fostering interdisciplinary research aimed at optimizing its properties for diverse applications. As technological advancements continue to redefine the boundaries of chemical synthesis and application development, this compound stands at the forefront of scientific progress.